![molecular formula C16H20BNO6 B1530955 (1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)-1H-indol-2-yl)boronic acid CAS No. 1150114-37-6](/img/structure/B1530955.png)
(1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)-1H-indol-2-yl)boronic acid
Overview
Description
“(1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)-1H-indol-2-yl)boronic acid” is a chemical compound with the IUPAC name 1-(tert-butoxycarbonyl)-4-(ethoxycarbonyl)-1H-indol-2-ylboronic acid . It is used as a building block in organic synthesis .
Molecular Structure Analysis
The molecular formula of this compound is C16H20BNO6 . The InChI code is 1S/C16H20BNO6/c1-5-23-14(19)10-7-6-8-12-11(10)9-13(17(21)22)18(12)15(20)24-16(2,3)4/h6-9,21-22H,5H2,1-4H3 .
Scientific Research Applications
Organic Synthesis and Polymer Materials Chemistry
The tert-butoxycarbonyl (BOC) group is commonly used as a protective tool for functional groups in organic synthesis and polymer materials chemistry. Jing et al. (2019) investigated the radical polymerization of 2-(tert-butoxycarbonyloxy)ethyl methacrylate (BHEMA) and its copolymerization with various monomers, demonstrating the deprotection of the BOC group in polymer side chains at around 200°C. This process involves the quantitative elimination of isobutene and carbon dioxide (Jing, Suzuki, & Matsumoto, 2019).
Catalysis in N-tert-Butoxycarbonylation
Heydari et al. (2007) explored the use of the commercially available heteropoly acid H3PW12O40 as an efficient catalyst for N-tert-butoxycarbonylation of amines with di-tert-butyl dicarbonate. This process was found to be effective for primary and secondary amines, offering chemoselectivity and high yields in the production of N-Boc derivatives (Heydari, Shiroodi, Hamadi, Esfandyari, & Pourayoubi, 2007).
Synthesis of tert-Butyl Esters
Li et al. (2014) developed a novel protocol to synthesize tert-butyl esters from boronic acids or boronic acid pinacol esters and di-t-butyl dicarbonate. This method involved palladium acetate and triphenylphosphine as a catalyst system and could accommodate a wide range of substrates including benzenes, pyridines, and quinolines (Li, Zou, Zhu, Wang, Li, Wu, & Wu, 2014).
Free Volume Manipulation in Polymers
Lin et al. (2020) utilized the tert-butoxycarbonyl (t-BOC) moiety as a thermally labile group for protecting hydroxyl groups on polymers. The study focused on altering the physical packing structure and gas transport properties of the polymer by systematically removing t-BOC moieties (Lin, Joo, Benedetti, Chen, Wu, Mizrahi Rodriguez, Qian, Doherty, & Smith, 2020).
Mechanism of Action
Target of action
Boronic acids and their esters are highly considered compounds for the design of new drugs and drug delivery devices, particularly as boron-carriers suitable for neutron capture therapy .
Mode of action
Boronic acids and their esters are known to participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the transmetalation of boronic acids or esters to a metal catalyst, typically palladium .
Action environment
The action, efficacy, and stability of boronic acids and their esters can be influenced by environmental factors such as pH and the presence of water .
Properties
IUPAC Name |
[4-ethoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20BNO6/c1-5-23-14(19)10-7-6-8-12-11(10)9-13(17(21)22)18(12)15(20)24-16(2,3)4/h6-9,21-22H,5H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMIITQPDAMRGSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(C=CC=C2N1C(=O)OC(C)(C)C)C(=O)OCC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20BNO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80674849 | |
Record name | [1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)-1H-indol-2-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80674849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
333.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1150114-37-6 | |
Record name | [1-(tert-Butoxycarbonyl)-4-(ethoxycarbonyl)-1H-indol-2-yl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80674849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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